Cas no 156137-95-0 (3-Methoxy-7b-methyl-6b-(phenylsulfonyl) Estradiol)

• Product Name: 3-Methoxy-7b-methyl-6b-(phenylsulfonyl) Estradiol
• CAS No: 156137-95-0
• MF: C₂₆H₃₂O₄S
• MW: 440.594886779785
• CID: 1062332
• PubChem ID: 71750119
• Update Time: 2025-04-20

3-Methoxy-7b-methyl-6b-(phenylsulfonyl) Estradiol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-7β-methyl-6β-(phenylsulfonyl) Estradiol
• 3-Methoxy-7β-methyl-
• (6R,7R,8R,9S,13S,14S,17S)-6-(benzenesulfonyl)-3-methoxy-7,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
• 3-Methoxy-7beta-methyl-6beta-(phenylsulfonyl) Estradiol
• 156137-95-0
• (6beta,17beta)-6-(Benzenesulfonyl)-3-methoxy-7-methylestra-1,3,5(10)-trien-17-ol
• DTXSID40857999
• (6beta,7beta,17beta)-3-Methoxy-7-methyl-6-(phenylsulfonyl)-estra-1,3,5(10)-trien-17-ol
• 3-Methoxy-7b-methyl-6b-(phenylsulfonyl) Estradiol

• Inchi： 1S/C26H32O4S/c1-16-24-20(13-14-26(2)22(24)11-12-23(26)27)19-10-9-17(30-3)15-21(19)25(16)31(28,29)18-7-5-4-6-8-18/h4-10,15-16,20,22-25,27H,11-14H2,1-3H3/t16-,20-,22+,23+,24-,25-,26+/m1/s1
• InChI Key： YNSWRBIARUSJLI-HLDOOMMESA-N
• SMILES： S(C1C=CC=CC=1)([C@H]1C2C=C(C=CC=2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]2[C@H]1C)O)OC)(=O)=O

Computed Properties

• Exact Mass: 440.20200
• Monoisotopic Mass: 440.20213067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 71.98000
• LogP: 6.21150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids